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Compound of Interest

Compound Name: Tetrabutylammonium phosphate

Cat. No.: B1649361 Get Quote

This technical guide provides a comprehensive overview of the determination of the molecular

weight of tetrabutylammonium phosphate, a compound frequently utilized by researchers,

scientists, and drug development professionals.

Chemical Formula and Structure
Tetrabutylammonium phosphate is an ion pair consisting of a tetrabutylammonium cation

and a phosphate anion. The chemical formula is represented as (C₄H₉)₄N⁺ • H₂PO₄⁻, which

can be written in an expanded form as C₁₆H₃₈NO₄P.[1][2][3] The structure comprises a central

nitrogen atom bonded to four butyl groups, forming the tetrabutylammonium cation. This cation

is ionically bonded to the dihydrogen phosphate anion.

Experimental Protocol: Calculation of Molecular
Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The following steps outline the procedure for calculating the molecular

weight of tetrabutylammonium phosphate.

Methodology:

Identify the chemical formula: The molecular formula for tetrabutylammonium phosphate
is C₁₆H₃₈NO₄P.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1649361?utm_src=pdf-interest
https://www.benchchem.com/product/b1649361?utm_src=pdf-body
https://www.benchchem.com/product/b1649361?utm_src=pdf-body
https://www.mpbio.com/0219551301-tetrabutylammonium-phosphate-cf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0120616.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-dihydrogen-phosphate
https://www.benchchem.com/product/b1649361?utm_src=pdf-body
https://www.benchchem.com/product/b1649361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine the number of atoms for each element:

Carbon (C): 16

Hydrogen (H): 38

Nitrogen (N): 1

Oxygen (O): 4

Phosphorus (P): 1

Obtain the atomic weight of each element: The standard atomic weights are used for this

calculation.

Carbon (C): Approximately 12.011 atomic mass units (amu).[4][5]

Hydrogen (H): Approximately 1.008 amu.[6][7][8]

Nitrogen (N): Approximately 14.007 amu.[9][10][11]

Oxygen (O): Approximately 15.999 amu.[12][13][14]

Phosphorus (P): Approximately 30.974 amu.[15][16][17]

Calculate the total mass for each element: Multiply the number of atoms of each element by

its atomic weight.

Sum the total masses: The sum of the total masses of all elements gives the molecular

weight of the compound.

Data Presentation
The quantitative data for the molecular weight calculation of tetrabutylammonium phosphate
is summarized in the table below for clarity and ease of comparison.
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Element Symbol
Number of
Atoms

Atomic Weight
(amu)

Total Mass
(amu)

Carbon C 16 12.011 192.176

Hydrogen H 38 1.008 38.304

Nitrogen N 1 14.007 14.007

Oxygen O 4 15.999 63.996

Phosphorus P 1 30.974 30.974

Total 339.457

The calculated molecular weight of tetrabutylammonium phosphate is 339.457 g/mol . This

value is consistent with experimentally determined and published values.[1]

Visualization of the Calculation Workflow
The logical relationship in the calculation of the molecular weight can be visualized as a

workflow diagram.
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Chemical Formula

C₁₆H₃₈NO₄P

Elemental Composition

Carbon (C): 16
Hydrogen (H): 38

Nitrogen (N): 1
Oxygen (O): 4

Phosphorus (P): 1

Atomic Weights (amu)

C: 12.011
 H: 1.008
 N: 14.007
 O: 15.999
 P: 30.974

Total Mass per Element

C: 192.176
 H: 38.304
 N: 14.007
 O: 63.996
 P: 30.974

Molecular Weight

339.457 g/mol

Click to download full resolution via product page

Caption:Workflow for calculating the molecular weight of tetrabutylammonium phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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